2,6-Dichloro-N-(4-methoxy-2-nitrophenyl)-3-pyridinecarboxamide

• Molecular Formula: C13H9Cl2N3O4
• Molecular Weight: 342.13 g/mol
• IUPAC Name: 2,6-dichloro-N-(4-methoxy-2-nitrophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H9Cl2N3O4/c1-22-7-2-4-9(10(6-7)18(20)21)16-13(19)8-3-5-11(14)17-12(8)15/h2-6H,1H3,(H,16,19)
• InChI Key: RAJOAHVKGOQKPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(N=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

2,6-Dichloro-N-(4-methoxy-2-nitrophenyl)-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C13H9Cl2N3O4 and its molecular weight is 342.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloronicotinic acid (100 mg, 0.52 mmol) in CH2Cl2 (10 mL) was added cyanuric chloride (96 mg, 0.52 mmol). The mixture was stirred for half an hour, then 4-methoxy-2-nitroaniline (88 mg, 0.52 mmol) and triethylamine (0.1 mL, 0.72 mmol) were added. The resulting mixture was stirred at room temperature overnight and then diluted with ethyl acetate, washed with water. The organic phase was separated, dried over anhydrous Na2SO4, concentrated and purified by chromatography to give the title compound (40 mg, 22%) as a yellow solid. 1H NMR (DMSO-d6): 10.84 (bs, 1H), 8.09 (d, J=7.8, 1H), 7.75 (d, J=7.8, 1H), 7.57-7.52 (m, 2H), 7.37-7.33 (m, 1H), 3.86 (s, 3H).